Cas no 1805444-10-3 (5-Amino-6-bromopyridin-3-ol)
5-Amino-6-bromopyridin-3-ol is a brominated pyridine derivative with a hydroxyl and amino functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its distinct substitution pattern allows for selective reactivity in cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The compound’s bromine moiety enables further functionalization via metal-catalyzed transformations, while the amino and hydroxyl groups offer additional sites for derivatization. This makes it valuable in medicinal chemistry for the development of bioactive molecules. High purity and well-defined reactivity ensure consistent performance in research and industrial settings. Proper handling is advised due to its potential sensitivity.
5-Amino-6-bromopyridin-3-ol structure
Product Name:5-Amino-6-bromopyridin-3-ol
CAS No:1805444-10-3
MF:C5H5BrN2O
MW:189.009999990463
CID:4898622
Update Time:2025-08-05
5-Amino-6-bromopyridin-3-ol Chemical and Physical Properties
Names and Identifiers
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- 5-Amino-6-bromopyridin-3-ol
- 3-Amino-2-bromo-5-hydroxypyridine
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- Inchi: 1S/C5H5BrN2O/c6-5-4(7)1-3(9)2-8-5/h1-2,9H,7H2
- InChI Key: FOMADIGKQBZCIU-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CN=1)O)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- XLogP3: 0.8
- Topological Polar Surface Area: 59.1
5-Amino-6-bromopyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016558-250mg |
3-Amino-2-bromo-5-hydroxypyridine |
1805444-10-3 | 95% | 250mg |
$980.00 | 2022-04-01 | |
| Alichem | A029016558-1g |
3-Amino-2-bromo-5-hydroxypyridine |
1805444-10-3 | 95% | 1g |
$2,981.85 | 2022-04-01 |
5-Amino-6-bromopyridin-3-ol Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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